Resorcinolnaphthalein
Resorcinolnaphthalein
Angiotensin-converting enzyme 2 (ACE2) is an enzyme that is cardioprotective and renoprotective. Resorcinolnaphthalein increases the activity of ACE2 in vitro (EC50 = 19.5 μM). Activation of ACE2 in rats produces a decrease in blood pressure and improvement in cardiac function. In spontaneously hypertensive rats it produces a reversal of myocardial, perivascular, and renal fibrosis.
Brand Name:
Vulcanchem
CAS No.:
41307-63-5
VCID:
VC0004919
InChI:
InChI=1S/C24H14O5/c25-14-7-9-17-20(11-14)28-21-12-15(26)8-10-18(21)24(17)19-6-2-4-13-3-1-5-16(22(13)19)23(27)29-24/h1-12,25-26H
SMILES:
C1=CC2=C3C(=C1)C(=O)OC4(C3=CC=C2)C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O
Molecular Formula:
C24H14O5
Molecular Weight:
382.4 g/mol
Resorcinolnaphthalein
CAS No.: 41307-63-5
Cat. No.: VC0004919
Molecular Formula: C24H14O5
Molecular Weight: 382.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Angiotensin-converting enzyme 2 (ACE2) is an enzyme that is cardioprotective and renoprotective. Resorcinolnaphthalein increases the activity of ACE2 in vitro (EC50 = 19.5 μM). Activation of ACE2 in rats produces a decrease in blood pressure and improvement in cardiac function. In spontaneously hypertensive rats it produces a reversal of myocardial, perivascular, and renal fibrosis. |
|---|---|
| CAS No. | 41307-63-5 |
| Molecular Formula | C24H14O5 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | 3',6'-dihydroxyspiro[3-oxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-4,9'-xanthene]-2-one |
| Standard InChI | InChI=1S/C24H14O5/c25-14-7-9-17-20(11-14)28-21-12-15(26)8-10-18(21)24(17)19-6-2-4-13-3-1-5-16(22(13)19)23(27)29-24/h1-12,25-26H |
| Standard InChI Key | FTUOFHGOGJGQAB-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C(=O)OC4(C3=CC=C2)C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C(=O)OC4(C3=CC=C2)C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
| Appearance | Assay:≥98%A crystalline solid |
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